Cas no 59848-35-0 (Benzofuran-2-carboximidic acid ethyl ester; hydrochloride)

• Product Name: Benzofuran-2-carboximidic acid ethyl ester; hydrochloride
• CAS No: 59848-35-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD19981456
• CID: 4715514
• Update Time: 2025-06-07

Benzofuran-2-carboximidic acid ethyl ester; hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzofuran-2-carboximidic acid ethyl ester; hydrochloride
• Benzofuran-2-carboximidic acid ethyl ester
• benzo[b]furan-2-carboximidic acid ethyl ester hydrochloride

• MDL： MFCD19981456
• Inchi： 1S/C11H11NO2.ClH/c1-2-13-11(12)10-7-8-5-3-4-6-9(8)14-10;/h3-7,12H,2H2,1H3;1H
• InChI Key： HRZPWLWERHXNGW-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=N)OCC)=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 46.2

Additional information on Benzofuran-2-carboximidic acid ethyl ester; hydrochloride

Benzofuran-2-carboximidic Acid Ethyl Ester (CAS 59848-35-0): Properties, Applications, and Market Insights

Benzofuran-2-carboximidic acid ethyl ester (CAS 59848-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, combining a benzofuran core with an ethyl ester functional group. Its chemical formula is C₁₁H₁₁NO₂, and it typically appears as a white to off-white crystalline powder under standard conditions.

The growing interest in benzofuran-based compounds stems from their versatile applications in drug discovery and material science. Researchers are particularly intrigued by the pharmacological potential of benzofuran-2-carboximidic acid derivatives, as they exhibit promising biological activities. The ethyl ester variant (CAS 59848-35-0) serves as a valuable intermediate in synthetic chemistry, enabling the creation of more complex molecules for therapeutic applications.

Recent studies have highlighted the importance of benzofuran scaffolds in developing novel treatments for various health conditions. The benzofuran-2-carboximidic acid ethyl ester structure offers excellent opportunities for molecular modification, making it a sought-after building block in medicinal chemistry. Its stability and reactivity profile allow for diverse synthetic transformations, which is why it frequently appears in patent literature for new drug candidates.

From a market perspective, the demand for high-purity benzofuran derivatives like CAS 59848-35-0 has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their R&D programs, particularly in areas such as central nervous system (CNS) drug development and anti-inflammatory research. The global market for specialty chemical intermediates containing benzofuran moieties is projected to grow significantly in the coming years, driven by advancements in personalized medicine and targeted therapies.

The synthesis of benzofuran-2-carboximidic acid ethyl ester typically involves multi-step organic reactions starting from readily available benzofuran precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield while minimizing environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of the final product, especially when intended for pharmaceutical applications.

In material science, benzofuran-based compounds have shown potential in organic electronics and photonic applications. The ethyl ester derivative (CAS 59848-35-0) serves as a precursor for various functional materials, including organic semiconductors and light-emitting components. Researchers are exploring its use in developing next-generation OLED materials and sensors, capitalizing on the unique electronic properties of the benzofuran scaffold.

Quality control is paramount when working with benzofuran-2-carboximidic acid ethyl ester, particularly for research-grade materials. Reputable suppliers provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization. Storage recommendations typically suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

The scientific literature contains numerous references to benzofuran-2-carboximidic acid derivatives and their biological activities. Recent publications have investigated their potential as kinase inhibitors, antimicrobial agents, and modulators of various enzymatic pathways. The ethyl ester variant (CAS 59848-35-0) often serves as a key intermediate in these studies, enabling the synthesis of more complex target molecules with enhanced pharmacological properties.

For researchers considering benzofuran-2-carboximidic acid ethyl ester for their projects, it's essential to review the latest safety data and handling procedures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with organic compounds. Material Safety Data Sheets (MSDS) provide detailed information about appropriate personal protective equipment and emergency measures.

The future outlook for benzofuran-based chemistry appears promising, with CAS 59848-35-0 playing a significant role in ongoing research. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we can anticipate new applications emerging for this versatile compound. The pharmaceutical industry, in particular, continues to explore benzofuran derivatives as privileged structures in drug design, ensuring sustained interest in compounds like benzofuran-2-carboximidic acid ethyl ester.